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Compound of Interest

Compound Name: Ethyl 3-ethoxypicolinate

Cat. No.: B15069786 Get Quote

Ethyl 3-ethoxypicolinate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information on Ethyl 3-
ethoxypicolinate, a chemical compound of interest in synthetic chemistry. Due to the limited

availability of in-depth experimental data in the public domain, this document focuses on its

fundamental properties and presents a generalized workflow for the synthesis and analysis of

such a compound.

Chemical Identity and Properties
Ethyl 3-ethoxypicolinate is a pyridine derivative with the CAS number 1215168-86-7.[1][2] Its

core structure consists of a pyridine ring substituted with an ethoxy group at the 3-position and

an ethyl ester at the 2-position.

Molecular Structure
Molecular Structure of Ethyl 3-ethoxypicolinate

Quantitative Data
The following table summarizes the key physicochemical properties of Ethyl 3-
ethoxypicolinate.
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Property Value Source

CAS Number 1215168-86-7 [1]

Molecular Formula C10H13NO3 [1]

Molecular Weight 195.22 g/mol [1]

Note: Extensive experimental data on properties such as boiling point, melting point, and

solubility are not readily available in published literature.

Synthesis and Characterization Workflow
While specific, detailed experimental protocols for the synthesis of Ethyl 3-ethoxypicolinate
are not widely published, a general workflow for the preparation and characterization of such a

heterocyclic compound is presented below. This process is illustrative and represents a

standard approach in synthetic organic chemistry.
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Starting Materials
(e.g., 3-hydroxypicolinic acid)

Esterification
(Ethanol, Acid Catalyst)

Etherification
(Ethylating Agent, Base)

Aqueous Workup
and Extraction

Purification
(e.g., Column Chromatography)

Structural Characterization

Pure Ethyl 3-ethoxypicolinate NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(MS) IR Spectroscopy
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Generalized Synthetic and Analytical Workflow
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and handling of Ethyl 3-
ethoxypicolinate are not available in the current scientific literature. Researchers planning to

work with this compound would need to develop a synthetic route based on established

methods for esterification and etherification of similar pyridine derivatives. Standard laboratory

safety protocols should be followed, including the use of personal protective equipment and

working in a well-ventilated fume hood.

Applications in Research and Drug Development
Currently, there is a lack of published information regarding the specific applications of Ethyl 3-
ethoxypicolinate in drug development or as a tool compound in biological research. Its

structural motifs, however, are present in various biologically active molecules, suggesting

potential for its use as a building block in medicinal chemistry.

Signaling Pathways and Biological Activity
No studies detailing the interaction of Ethyl 3-ethoxypicolinate with biological signaling

pathways or its pharmacological activity have been identified in the public domain.

Conclusion
Ethyl 3-ethoxypicolinate is a defined chemical entity with limited publicly available data

beyond its basic identification. This guide provides the foundational information available and

outlines a standard, hypothetical workflow for its synthesis and characterization. Further

research is required to elucidate its chemical reactivity, biological activity, and potential

applications for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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